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Compound of Interest

Compound Name: Picein

Cat. No.: B7821902

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive, step-by-step guide to the safe and compliant
disposal of Picein, ensuring the well-being of laboratory personnel and the protection of our
ecosystem.

While Picein is not classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), adherence to proper disposal
protocols is essential for maintaining a safe laboratory environment.[1][2][3]

Picein: Key Chemical and Physical Properties

A summary of Picein's relevant quantitative data is provided below to inform handling and

disposal procedures.
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Property Value

Molecular Formula C14H1807

Molecular Weight 298.29 g/mol [2]

Melting Point 195°C[4]

Boiling Point 562.6°C at 760 mmHg[4]
Flash Point 213.2°C[4]

Slightly soluble in Ethanol, Methanol, and

Solubility
Water[4]

Step-by-Step Disposal Protocol for Picein

The following procedure outlines the recommended steps for the proper disposal of Picein.
This protocol is based on standard laboratory safety practices for non-hazardous chemical
waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:
o Eye Protection: Wear safety glasses or goggles.
» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

¢ Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid dust formation.

[4]
2. Waste Characterization:

o Confirm that the waste is solely Picein and not mixed with any hazardous substances. If
Picein is mixed with other chemicals, the disposal procedure for the most hazardous
component must be followed.

3. Waste Collection and Containment:

o Solid Waste: Collect solid Picein waste, including any contaminated materials such as
weighing paper or contaminated PPE, in a designated and clearly labeled waste container.
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» Container: Use a container that is compatible with Picein (e.g., a high-density polyethylene
(HDPE) or glass bottle with a secure screw cap).

o Labeling: Label the waste container clearly with "Picein Waste" and the approximate
guantity.

4. Storage of Waste:

o Store the sealed waste container in a designated waste accumulation area. This area should
be cool, dry, and away from incompatible materials.

5. Final Disposal:

o Consult Institutional Guidelines: Contact your institution's Environmental Health and Safety
(EHS) department or equivalent authority to determine the specific procedures for non-
hazardous chemical waste disposal.

» Professional Disposal Service: Arrange for the collection of the waste by a licensed chemical
waste disposal contractor as directed by your EHS department.

e Do Not Dispose in General Trash or Sewer: Do not dispose of Picein in the general trash or
pour it down the drain unless explicitly permitted by your institution's EHS and local
regulations.

Logical Workflow for Picein Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Picein.
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Caption: Picein Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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